4-fluoro-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide

• IUPAC Name: 4-fluoro-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H15FN4O2/c1-27-19-11-10-18-23-17(12-25(18)24-19)13-4-8-16(9-5-13)22-20(26)14-2-6-15(21)7-3-14/h2-12H,1H3,(H,22,26)
• InChI Key: QRLSLGNBBGXXQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H15FN4O2
• Molecular Weight: 362.4 g/mol

Description

4-fluoro-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide is a chemical compound with diverse applications in scientific research, owing to its unique structure and properties. It is related to the class of compounds known as imidazo[1,2-a]pyridines, which have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which are related to the compound , has been achieved through a solvent- and catalyst-free method. This involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Molecular Structure Analysis

The molecular structure of this compound is complex, containing a fluorophenyl group, a methoxyimidazo[1,2-b]pyridazin-2-yl group, and a benzamide group. The imidazo[1,2-a]pyridine ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Scientific Research Applications

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Potential Radiotracer Development

Although not directly related to the compound, a derivative called 4-(6-[18F]Fluoro-4-(5-isopropoxy-1H-indol-2-yl)phenyl)benzamide (abbreviated as [18F]FIPM ) has been evaluated as a potential PET tracer. .

Anti-Inflammatory and Analgesic Activities

Indole derivatives, including benzamide compounds, have shown promising biological potential. For instance, compounds structurally related to our target compound exhibited anti-inflammatory and analgesic activities. .

Synthesis of Fluorinated Pyridines

Although not directly linked to our compound, the synthesis of fluorinated pyridines is an interesting field. Monofluoropyridines can be obtained from polyfluoropyridines through nucleophilic substitution reactions. .